mPEG9-CH2COOH
Overview
Description
MPEG9-CH2COOH, also known as 2,5,8,11,14,17,20,23,26,29-Decaoxahentriacontan-31-oic acid, is a PEG derivative containing a terminal carboxylic acid . It has a molecular formula of C21H42O12 .
Synthesis Analysis
The terminal carboxylic acid of mPEG9-CH2COOH can be reacted with primary amine groups in the presence of activators (e.g., EDC, or DCC) to form a stable amide bond .Molecular Structure Analysis
The molecular weight of mPEG9-CH2COOH is 486.6 g/mol . Its InChI isInChI=1S/C21H42O12/c1-24-2-3-25-4-5-26-6-7-27-8-9-28-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21 (22)23/h2-20H2,1H3, (H,22,23)
. The canonical SMILES is COCCOCCOCCOCCOCCOCCOCCOCCOCCOCC (=O)O
. Chemical Reactions Analysis
The terminal carboxylic acid of mPEG9-CH2COOH readily reacts with primary and secondary amine under EDC, DCC, HATU, or other amide coupling conditions to form a stable amide bond .Physical And Chemical Properties Analysis
MPEG9-CH2COOH has a molecular weight of 486.6 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 12 . It has a rotatable bond count of 29 . The exact mass and monoisotopic mass are 486.26762677 g/mol . The topological polar surface area is 130 Ų . It has a heavy atom count of 33 .Scientific Research Applications
Biomedical Applications
The compound mPEG9-CH2COOH, also known as methoxy poly(ethylene glycol), has been widely explored for use in biomedical applications . In one study, iron oxide nanoparticles were connected to mPEG via a new method, creating magnetic iron oxide nanoparticles (MNPs) that have potential for various biomedical uses .
Drug Delivery Systems
The hydrophilic nature of mPEG9-CH2COOH makes it an excellent candidate for drug delivery systems . The PEG molecules have been used to reduce phagocytic capture of nanoparticles by cellular components of the immune system, leading to extended circulation and subsequent accumulation in tumors .
Preparation of Water-Dispersible Magnetite Nanoparticles
mPEG9-CH2COOH can be used in the preparation of water-dispersible magnetite nanoparticles (MNPs) for use in biological applications . The compound can be attached to the surface of magnetic iron oxide nanoparticles, making them more suitable for use in biological environments .
Surface Modification of Nanoparticles
mPEG9-CH2COOH can be used to modify the surface of nanoparticles . This modification can increase the solubility of the nanoparticles in aqueous media, making them more suitable for various applications .
Formation of Stable Amide Bonds
mPEG9-CH2COOH is a PEG derivative containing a terminal carboxylic acid . The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g., EDC, or DCC) to form a stable amide bond . This property can be utilized in various chemical and biological applications.
Use in Synthetic Polymers
mPEG9-CH2COOH can be used in the synthesis of polymers . The compound can be incorporated into the polymer structure, providing the polymer with the beneficial properties of the PEG molecule .
Mechanism of Action
Target of Action
mPEG9-CH2COOH, also known as 3,6,9,12,15,18,21,24,27,30-DECAOXAHENTRIACONTANOIC ACID, is a PEG derivative . Its primary targets are primary amine groups . These groups are found in various biological molecules, including proteins, and play crucial roles in numerous biological processes.
Mode of Action
The terminal carboxylic acid of mPEG9-CH2COOH can react with primary amine groups in the presence of activators such as EDC or DCC to form a stable amide bond . This interaction allows mPEG9-CH2COOH to bind to its targets and exert its effects.
Pharmacokinetics
The hydrophilic peg spacer in the compound is known to increase its solubility in aqueous media , which could potentially enhance its bioavailability.
Action Environment
Given its increased solubility in aqueous media , it can be inferred that the compound’s action might be influenced by factors that affect the aqueous environment, such as pH and temperature.
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H42O12/c1-24-2-3-25-4-5-26-6-7-27-8-9-28-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21(22)23/h2-20H2,1H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVVLEAQJQOTYFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCOCCOCCOCCOCCOCCOCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H42O12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30435826 | |
Record name | 2,5,8,11,14,17,20,23,26,29-Decaoxahentriacontan-31-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30435826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
486.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
mPEG9-CH2COOH | |
CAS RN |
405518-55-0 | |
Record name | 2,5,8,11,14,17,20,23,26,29-Decaoxahentriacontan-31-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30435826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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